4,4'-Ethylenebis(1-methyl-2,6-piperazinedione)
Overview
Description
4,4'-Ethylenebis(1-methyl-2,6-piperazinedione), also known as 4,4'-Ethylenebis(1-methyl-2,6-piperazinedione), is a useful research compound. Its molecular formula is C12H18N4O4 and its molecular weight is 282.3 g/mol. The purity is usually 95%.
The exact mass of the compound 4,4'-Ethylenebis(1-methyl-2,6-piperazinedione) is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 134697. Its Medical Subject Headings (MeSH) category is Chemicals and Drugs Category - Organic Chemicals - Amines - Polyamines - Diamines - Ethylenediamines - Supplementary Records. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4,4'-Ethylenebis(1-methyl-2,6-piperazinedione) suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4,4'-Ethylenebis(1-methyl-2,6-piperazinedione) including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
CAS No. |
1155-54-0 |
|---|---|
Molecular Formula |
C12H18N4O4 |
Molecular Weight |
282.3 g/mol |
IUPAC Name |
1-methyl-4-[2-(4-methyl-3,5-dioxopiperazin-1-yl)ethyl]piperazine-2,6-dione |
InChI |
InChI=1S/C12H18N4O4/c1-13-9(17)5-15(6-10(13)18)3-4-16-7-11(19)14(2)12(20)8-16/h3-8H2,1-2H3 |
InChI Key |
OPWGVQGWPKYWOA-UHFFFAOYSA-N |
SMILES |
CN1C(=O)CN(CC1=O)CCN2CC(=O)N(C(=O)C2)C |
Canonical SMILES |
CN1C(=O)CN(CC1=O)CCN2CC(=O)N(C(=O)C2)C |
| 1155-54-0 | |
Synonyms |
4,4'-ethylenebis(1-methyl-2,6-piperazinedione) ICRF 158 |
Origin of Product |
United States |
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